Cas no 677322-97-3 (1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)-)

1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)- structure
677322-97-3 structure
Product Name:1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)-
CAS No:677322-97-3
MF:C15H12ClN3
MW:269.728881835938
CID:3205673
PubChem ID:53337727
Update Time:2025-04-21

1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)-
    • N-Benzyl-4-chlorophthalazin-1-amine
    • 677322-97-3
    • CCG-317657
    • AKOS005745017
    • STL134684
    • Inchi: 1S/C15H12ClN3/c16-14-12-8-4-5-9-13(12)15(19-18-14)17-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,19)
    • InChI Key: SPVAQTODVZCKSM-UHFFFAOYSA-N
    • SMILES: C1(NCC2=CC=CC=C2)C2=C(C=CC=C2)C(Cl)=NN=1

Computed Properties

  • Exact Mass: 269.0719751Da
  • Monoisotopic Mass: 269.0719751Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.8Ų
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